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Compound of Interest

Compound Name: 3-Methyl-4-hydroxypyridine

Cat. No.: B042995 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-4-hydroxypyridine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Methyl-4-hydroxypyridine (CAS RN: 22280-02-0) in a laboratory

setting. The information is targeted towards researchers, scientists, and professionals in drug

development to ensure safe handling and build confidence in laboratory safety practices.

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 3-Methyl-4-hydroxypyridine is not

readily available. The following guidance is based on the known hazards associated with this

specific compound, supplemented with information from the SDSs of structurally similar

compounds such as 4-Hydroxypyridine and other methyl-hydroxypyridine isomers.[1]

Hazard Identification and Personal Protective
Equipment (PPE)
3-Methyl-4-hydroxypyridine is classified with the following hazards:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]
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The following table summarizes the recommended personal protective equipment for handling

this chemical.

Protection Type Specific Recommendations Rationale

Eye and Face Protection
Wear chemical safety goggles

or a face shield.

To prevent eye contact which

can cause serious irritation.[4]

Skin Protection

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a lab coat.

To prevent skin contact which

can cause irritation.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, use a

NIOSH/MSHA approved

respirator.

To prevent respiratory tract

irritation.[1]

Hand Protection
Wash hands thoroughly after

handling.

To remove any residual

chemical from the skin.

Operational and Disposal Plans
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep away from strong oxidizing agents and strong acids.[1][4]

Handling:

Ensure adequate ventilation and use personal protective equipment as outlined above.[1]

Avoid breathing dust or fumes.

Do not get in eyes, on skin, or on clothing.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC148110250&productDescription=3-HYDROXY-6-METHYLPYRIDI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC348831000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC348831000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC348831000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148110250&productDescription=3-HYDROXY-6-METHYLPYRIDI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC348831000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC348831000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042995?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke when using this product.

Spill Management:

In case of a spill, ensure the area is well-ventilated.

Wear appropriate PPE.

For solid spills, sweep up and shovel into a suitable container for disposal. Avoid generating

dust.[1]

Clean the spill area thoroughly.

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.

Do not allow the material to enter drains or water systems.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 3-Methyl-4-
hydroxypyridine in a laboratory setting.
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Safe Handling Workflow for 3-Methyl-4-hydroxypyridine

Preparation

Handling

Cleanup and Disposal

Review Safety Data Information

Ensure Fume Hood is Operational

Don Personal Protective Equipment (PPE)

Weigh and Prepare Compound in Fume Hood

Perform Experiment

Decontaminate Glassware and Surfaces

Dispose of Waste in Designated Containers

Remove PPE and Wash Hands
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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